Cas no 21168-40-1 (2-(Quinolin-3-yl)acetic acid)

• Product Name: 2-(Quinolin-3-yl)acetic acid
• CAS No: 21168-40-1
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD03412554
• CID: 911235
• PubChem ID: 604482
• Update Time: 2025-04-19

2-(Quinolin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Quinolin-3-yl)acetic acid
• 2-quinolin-3-ylacetic acid
• 3-Quinolineacetic acid
• <3>Chinolyl-essigsaeure
• 3-Quinolinylacetic acid
• 3-quinolyl-acetic acid
• Quinolin-3-acetic acid
• quinolin-3-ylacetic acid
• AKOS011683107
• 21168-40-1
• 2-(QUINOLIN-3-YL)ACETICACID
• CS-0270308
• SB68139
• W-206600
• 3-Quinolinylacetic acid #
• Z982129790
• F83433
• DTXSID50345433
• SCHEMBL3102896
• EN300-77729
• GQOJGBVTUSRBPQ-UHFFFAOYSA-N
• quinoline-3-acetic acid

• MDL： MFCD03412554
• Inchi： 1S/C11H9NO2/c13-11(14)6-8-5-9-3-1-2-4-10(9)12-7-8/h1-5,7H,6H2,(H,13,14)
• InChI Key： GQOJGBVTUSRBPQ-UHFFFAOYSA-N
• SMILES： OC(CC1=CN=C2C=CC=CC2=C1)=O

Computed Properties

• Exact Mass: 187.06300
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 201-203 °C
• Boiling Point: 383.8±17.0 °C at 760 mmHg
• Flash Point: 185.9±20.9 °C
• Refractive Index: 1.66
• PSA: 50.19000
• LogP: 1.86190
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(Quinolin-3-yl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)